Cas no 61667-10-5 (Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]-)

• Product name: Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]-
• CAS No: 61667-10-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 470817
• PubChem ID: 12342568

Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]-
• 2-[(6-methoxypyrimidin-4-yl)amino]ethanol
• 61667-10-5
• AKOS014776620
• DTXSID40492187
• 2-((6-Methoxypyrimidin-4-yl)amino)ethanol
• 2-[(6-Methoxypyrimidin-4-yl)amino]ethan-1-ol

• Inchi： InChI=1S/C7H11N3O2/c1-12-7-4-6(8-2-3-11)9-5-10-7/h4-5,11H,2-3H2,1H3,(H,8,9,10)
• InChI Key： NZRCSKTZGHXEMS-UHFFFAOYSA-N
• SMILES： COC1=NC=NC(=C1)NCCO

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.27